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Compound of Interest

Compound Name: (-)-Isobicyclogermacrenal

Cat. No.: B13317767

Disclaimer: No specific Safety Data Sheet (SDS) for (-)-Isobicyclogermacrenal is publicly
available. The following information is based on the general properties of sesquiterpenoids, a
class of natural organic compounds, and standard laboratory safety protocols. Researchers,
scientists, and drug development professionals must conduct a thorough risk assessment and
adhere to all local, state, and federal regulations for chemical waste disposal.

(-)-Isobicyclogermacrenal is a bioactive sesquiterpenoid under investigation for its potential
neurological effects.[1] Proper handling and disposal are crucial for laboratory safety and
environmental protection. This guide provides essential information for the safe management of
(-)-Isobicyclogermacrenal waste.

Chemical and Physical Properties

While detailed experimental data for (-)-Isobicyclogermacrenal is limited, the following table
summarizes its known and predicted properties.
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Property Value Source
Molecular Formula Ci1sH220 [21[3114]
Molecular Weight 218.33 g/mol [2][4]
Not specified (likely an oil or
Appearance )
solid)
N Not specified (likely soluble in
Solubility

organic solvents)

Predicted Human Intestinal

. High (99.46% probability) [4][5]
Absorption
Predicted Blood-Brain Barrier ) -
) High (97.50% probability) [41[5]
Penetration
Predicted Human Oral ) -
High (57.14% probability) [41[5]

Bioavailability

Experimental Protocols: Disposal of (-)-
Isobicyclogermacrenal Waste

The following are general procedures for the disposal of small quantities of (-)-
Isobicyclogermacrenal typically handled in a research laboratory. These protocols are based
on standard practices for the disposal of bioactive organic compounds.[6][7][8]

1. Waste Segregation and Collection:
e Solid Waste:

o Contaminated materials such as gloves, paper towels, and weighing papers should be
considered chemically contaminated waste.

o Place these items in a designated, clearly labeled, and sealed hazardous waste container.
o Do not mix with non-hazardous laboratory trash.

e Liquid Waste:
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o Collect all solutions containing (-)-Isobicyclogermacrenal in a dedicated, sealed, and
properly labeled hazardous waste container.

o The container should be made of a material compatible with the solvents used.

o Indicate the composition of the waste on the label, including all solvents and the estimated
concentration of (-)-Isobicyclogermacrenal.

e Sharps Waste:

o Needles, syringes, or any other contaminated sharps must be disposed of in a designated
sharps container to prevent physical injury and chemical exposure.

2. Disposal of Unused or Expired (-)-lIsobicyclogermacrenal:

e Do not dispose of pure or concentrated (-)-Isobicyclogermacrenal down the drain or in the
regular trash.

e |t must be treated as hazardous chemical waste.
o Package the material in its original container or a new, properly labeled container.

o Arrange for pickup and disposal by your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal company.

3. Decontamination of Glassware and Equipment:

» Rinse contaminated glassware and equipment with a suitable organic solvent (e.g., ethanol
or acetone) to remove residues of (-)-Isobicyclogermacrenal.

e Collect the rinse solvent as hazardous liquid waste.

 After the initial solvent rinse, wash the glassware with soap and water.

Logical Workflow for (-)-Isobicyclogermacrenal
Waste Disposal
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Caption: Workflow for the proper segregation and disposal of (-)-lIsobicyclogermacrenal

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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